N-(6-(methylthio)benzo[d]thiazol-2-yl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H11F3N2OS2/c1-23-11-5-6-12-13(8-11)24-15(20-12)21-14(22)9-3-2-4-10(7-9)16(17,18)19/h2-8H,1H3,(H,20,21,22)
• InChI Key: UXHFRNFNHDPADW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C16H11F3N2OS2
• Molecular Weight: 368.4 g/mol

Description

This compound is a benzamide derivative, which means it contains a benzamide group (a benzene ring attached to a carboxamide group). It also has a benzo[d]thiazol-2-yl group and a trifluoromethyl group. Benzamide derivatives are a class of compounds that have been studied for various biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate benzo[d]thiazol-2-yl compound with a trifluoromethyl benzamide. Unfortunately, without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide group, a benzo[d]thiazol-2-yl group, and a trifluoromethyl group. These groups could potentially influence the compound’s physical and chemical properties, as well as its biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could influence its solubility and permeability.

Scientific Research Applications

Anticancer Potential

• Researchers have explored the antiproliferative effects of a Pd(II) complex derived from this compound. The complex demonstrated excellent potency against cancer cell lines, including MCF7, A549, Ehrlich ascites carcinoma (EAC), and Dalton’s lymphoma ascites (DLA) carcinoma. .
• The Pd(II) complex’s antitumor mechanism involves antiangiogenic effects and apoptosis promotion, as confirmed by DNA condensation and FACS analysis. .
• .

RNA Modification Studies

• Although not directly studied for this compound, related methylthio modifications play a role in RNA biology. .

Antibacterial Activity

• Benzothiazole derivatives often exhibit antibacterial properties. .

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some benzamide derivatives are known to have anticancer activity, and their mechanism of action often involves interaction with enzymes or proteins in cancer cells.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and physicochemical properties. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its biological activity, and evaluation of its safety and potential therapeutic applications.